Mead acid ethanolamide
Overview
Description
N-(2-hydroxyethyl)eicosa-5,8,11-trienamide is a N-acylethanolamine.
Scientific Research Applications
Cannabinoid Receptor Agonist
Mead acid ethanolamide has been identified as a novel eicosanoid and a potent agonist for the central (CB1) and peripheral (CB2) cannabinoid receptors. This compound exhibits several characteristics of an endogenous ligand for these receptors, making it a significant compound in the field of neuropharmacology and potentially beneficial for disorders related to these receptors (Priller et al., 1995).
Fermentation and Beverage Production
Mead acid ethanolamide, through its precursor Mead acid, is indirectly involved in the fermentation process of beverages like mead or honey wine. Studies have focused on optimizing the fermentation process of mead by adjusting nutritional factors like nitrogen, minerals, and vitamins, which significantly influence the fermentation rate, alcohol content, and overall quality of the beverage. This optimization is crucial to address issues like sluggish or stuck fermentations commonly encountered in mead production (Schwarz et al., 2021). Moreover, the addition of hydrocolloids like gum arabic, ghatti, karaya, xanthan gum, or carob bean gum to mead worts has been shown to significantly accelerate fermentation, enhance ethanol production, and improve the clarity of young mead (Sroka & Satora, 2017).
Sensorial and Physicochemical Analysis
The sensorial and physicochemical profiles of mead, a product indirectly related to Mead acid ethanolamide, have been extensively analyzed. Factors such as sweetness, ethanol content, acidity, volatile compounds, and other chemical components have been studied to understand their influence on the quality, flavor, and consumer acceptability of mead. This research provides valuable insights into the compositional drivers of mead’s sensory profiles and demonstrates the importance of optimizing various parameters for high-quality beverage production (Gomes et al., 2015).
properties
Molecular Formula |
C22H39NO2 |
|---|---|
Molecular Weight |
349.5 g/mol |
IUPAC Name |
(5E,8E,11E)-N-(2-hydroxyethyl)icosa-5,8,11-trienamide |
InChI |
InChI=1S/C22H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(25)23-20-21-24/h9-10,12-13,15-16,24H,2-8,11,14,17-21H2,1H3,(H,23,25)/b10-9+,13-12+,16-15+ |
InChI Key |
YKGQBEGMUSSPFY-WYTUUNCASA-N |
Isomeric SMILES |
CCCCCCCC/C=C/C/C=C/C/C=C/CCCC(=O)NCCO |
SMILES |
CCCCCCCCC=CCC=CCC=CCCCC(=O)NCCO |
Canonical SMILES |
CCCCCCCCC=CCC=CCC=CCCCC(=O)NCCO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(E)-2-(3-bromophenyl)ethenyl]-8-nitroquinoline](/img/structure/B1235117.png)
![[(1S,13S,14S,15E,17R)-15-ethylidene-17-methyl-3-aza-17-azoniapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4,6,8-tetraen-13-yl]methanol](/img/structure/B1235134.png)